molecular formula C10H8N2O3 B8452280 3-(2-Phenylhydrazinylidene)oxolane-2,4-dione CAS No. 94512-47-7

3-(2-Phenylhydrazinylidene)oxolane-2,4-dione

Cat. No.: B8452280
CAS No.: 94512-47-7
M. Wt: 204.18 g/mol
InChI Key: BOOBIOLMOZHYCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Phenylhydrazinylidene)oxolane-2,4-dione is a useful research compound. Its molecular formula is C10H8N2O3 and its molecular weight is 204.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

94512-47-7

Molecular Formula

C10H8N2O3

Molecular Weight

204.18 g/mol

IUPAC Name

3-hydroxy-4-phenyldiazenyl-2H-furan-5-one

InChI

InChI=1S/C10H8N2O3/c13-8-6-15-10(14)9(8)12-11-7-4-2-1-3-5-7/h1-5,13H,6H2

InChI Key

BOOBIOLMOZHYCN-UHFFFAOYSA-N

Canonical SMILES

C1C(=C(C(=O)O1)N=NC2=CC=CC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

300 ml of 6N hydrochloric acid solution was placed in a 1.5-liter flask equipped with a 250-ml dropping funnel, a mechanical stirrer and a thermometer. 57.6 g (0.61 mol) of distilled aniline was added with ice cooling. A solution of 43.92 g (0.64 mol) of sodium nitrite in 90 ml of ice water was added dropwise the resulting suspension and stirred for 40 min. The resultant diazonium salt solution was added dropwise to a solution of 60 g (0.6 mol) of tetronic acid and 120 g (0.88 mol) of sodium acetate trihydrate in 900 ml of water for 30 min. After this addition a yellow solid immediately precipitated. The reaction mixture was stirred at 10° C. for 1.5 hours, and filtered off; and the product was washed with 500 ml of cold methanol. It was dried at 35° C. in a vacuum. Concerning the product: Yield: 113.2 g = 92.4 percent. Melting point: 199°-200° C. (decomp.).
Quantity
300 mL
Type
reactant
Reaction Step One
Quantity
57.6 g
Type
reactant
Reaction Step Two
Quantity
43.92 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
90 mL
Type
solvent
Reaction Step Three
[Compound]
Name
diazonium salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
60 g
Type
reactant
Reaction Step Four
Quantity
120 g
Type
reactant
Reaction Step Four
Name
Quantity
900 mL
Type
solvent
Reaction Step Four

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